Methyl 2-(3-bromophenyl)-3-(dimethylamino)prop-2-enoate

• IUPAC Name: methyl (Z)-2-(3-bromophenyl)-3-(dimethylamino)prop-2-enoate
• InChI: InChI=1S/C12H14BrNO2/c1-14(2)8-11(12(15)16-3)9-5-4-6-10(13)7-9/h4-8H,1-3H3/b11-8-
• InChI Key: KLSXRGAHCLSQFM-FLIBITNWSA-N
• Canonical SMILES: CN(C)C=C(C1=CC(=CC=C1)Br)C(=O)OC
• Isomeric SMILES: CN(C)/C=C(/C1=CC(=CC=C1)Br)\C(=O)OC
• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol
• CAS No.: 852470-82-7

Description

Methyl 2-(3-bromophenyl)-3-(dimethylamino)prop-2-enoate, also known as Brompheniramine, is a chemical compound used as an antihistamine and an anticholinergic agent. It is commonly used to treat allergies, hay fever, and the common cold.

Scientific Research Applications

Synthesis of Heterocyclic Systems

• Preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones : The compound was used for synthesizing N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones. These compounds have potential applications in medicinal chemistry and materials science (Selič, Grdadolnik, & Stanovnik, 1997).

Reactions with Other Compounds

• Reactions with Dimethyl Malonate and Methyl Acetoacetate : The compound exhibited behavior as a synthetic equivalent in reactions with dimethyl malonate and methyl acetoacetate, leading to the formation of Michael adducts. Such reactions are crucial in the development of complex organic molecules (Vasin et al., 2016).

Synthesis of Polyfunctional Heterocyclic Systems

• Preparation of Pyrroles, Pyrimidines, Pyridazines, Pyrazoles, and Isoxazoles : Methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate, a related compound, was prepared from methyl (Z)-2-(acylamino)-3-(dimethylamino)propenoates and used to synthesize various heterocyclic systems. This indicates the versatility of such compounds in synthesizing diverse heterocycles (Pizzioli et al., 1998).

Antioxidant Activity

• Synthesis of Quaternary Ammonium Salts and Antioxidant Activity : The reaction of methyl 3-{[2-(dimethylamino)propyl]amino}acrylate with α-chloro-3-bromobenzylisocyanate led to the synthesis of quaternary ammonium salts. Some of these compounds showed high inhibitory activity against superoxide generation in mitochondria, indicating potential antioxidant properties (Kushnir et al., 2015).